Carbonic Anhydrase Affinity Loss: N-Methyl vs. Primary Sulfonamide
Primary benzenesulfonamides bind carbonic anhydrase (CA) isoforms with affinities reaching the picomolar range via direct coordination of the deprotonated sulfonamide nitrogen to the active-site Zn(II) ion. N-Methyl substitution (as in the target compound) eliminates this high-affinity binding. Thermal shift assay, stopped-flow enzymatic inhibition, and ITC measurements across 12 recombinant human CA isoforms demonstrated that secondary (N-alkyl) sulfonamides exhibit substantially diminished affinity compared to their primary sulfonamide analogs [1]. The target compound is therefore predicted to be functionally inert against CAs, in contrast to 3-cyano-4-fluorobenzenesulfonamide (CAS 928139-30-4), which retains the primary sulfonamide Zn-binding motif.
| Evidence Dimension | Carbonic anhydrase binding affinity |
|---|---|
| Target Compound Data | Predicted negligible CA inhibition (secondary sulfonamide, N–CH₃ blocks Zn coordination) |
| Comparator Or Baseline | 3-Cyano-4-fluorobenzenesulfonamide (CAS 928139-30-4): Primary sulfonamide; class-level CA affinity up to picomolar range |
| Quantified Difference | Orders-of-magnitude reduction in CA affinity (picomolar to ≥ micromolar range) when switching from primary to N-methyl sulfonamide, based on class-level data from 12 CA isoforms [1] |
| Conditions | Fluorescent thermal shift assay, stopped-flow CO₂ hydration assay, isothermal titration calorimetry (ITC); recombinant human CA isoforms I, II, IV, VA, VB, VI, VII, IX, XII, XIII, XIV |
Why This Matters
For drug discovery programs where unwanted CA inhibition represents an off-target liability (e.g., diuretic effects or ocular side effects), N-methyl sulfonamide building blocks provide a structurally validated strategy to eliminate this risk, guiding procurement decisions toward the N-methyl analog over primary sulfonamide alternatives.
- [1] Manakova, E. et al. Structure and mechanism of secondary sulfonamide binding to carbonic anhydrases. European Biophysics Journal 50, 993–1011 (2021). DOI: 10.1007/s00249-021-01561-1. View Source
